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Compound of Interest

Compound Name: Isobutyl propionate

Cat. No.: B1201936

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling isobutyl propionate, including detailed operational and disposal plans
to build a foundation of trust and safety in your chemical handling procedures.

Chemical Profile: Isobutyl Propionate

Property Value Source
CAS Number 540-42-1 [11[2][3]
Molecular Formula C7H1402 [11121[3]
Molecular Weight 130.19 g/mol [1][2]
Appearance Colorless liquid [1]
Flash Point 26 °C/78.8 °F [1]
Boiling Point 137 °C/278.6 °F [4]
Hazards Flammable liquid and vapor [1112][3]

Personal Protective Equipment (PPE): Your First Line of
Defense
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When handling isobutyl propionate, a comprehensive PPE strategy is crucial to minimize
exposure and ensure personal safety. The following table summarizes the recommended PPE.
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. Recommended .
Body Part Protection o Rationale
Specifications
Wear tightly fitting
safety goggles with
side-shields )
) Protects against
Safety conforming to EN 166
splashes and vapors
Eyes/Face Glasses/Goggles and (EV) or NIOSH (US)
) that can cause eye
Face Shield standards. A face S
o irritation.
shield is
recommended for
splash protection.
Full Contact: Butyl-
rubber gloves (0.7 mm ]
) ) Prevents skin contact
thickness) with a ]
) which can lead to
] ] breakthrough time of S
) Chemically Resistant ) irritation. Always
Skin >480 minutes. Splash )
Gloves inspect gloves before
Contact: Latex gloves
) use and use proper
(0.6 mm thickness) .
) removal technique.
with a breakthrough
time of >30 minutes.
] Protects the body
Flame retardant, anti- ]
] ) ] from accidental
_ . static, and impervious
Body Protective Clothing splashes and contact

clothing. A complete

suit should be worn.

with the flammable

substance.

Respiratory

Air-Purifying
Respirator or
Supplied-Air

Respirator

For situations where
engineering controls
are insufficient or
during emergencies,
use a full-face
respirator with multi-
purpose combination
(US) or type ABEK
(EN 14387) respirator

cartridges. For sole

Protects against
inhalation of vapors,
which can cause
respiratory irritation
and other health

effects.
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protection, a full-faced
supplied-air respirator

is recommended.

Operational Plan: A Step-by-Step Guide to Safe
Handling

Following a clear, step-by-step operational plan is essential for minimizing risks associated with
isobutyl propionate.

1. Preparation and Risk Assessment:

» Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for isobutyl propionate.[1][2][3][4][5]

o Work Area Preparation: Ensure the work area is well-ventilated.[2][3] An eyewash station and
safety shower must be readily accessible.

» Equipment Check: Use only explosion-proof electrical, ventilating, and lighting equipment.[1]
[3][4] All equipment used for handling must be properly grounded and bonded to prevent
static discharge.[4][5]

o Gather Materials: Have all necessary PPE, spill containment materials (such as inert
absorbent like dry clay or sand), and waste disposal containers ready before starting.[4]

2. Handling Procedure:
« Don PPE: Put on all required personal protective equipment as outlined in the table above.

¢ Dispensing: When transferring isobutyl propionate, use non-sparking tools.[1][5] Pour
slowly to minimize splashing and vapor generation. Keep containers tightly closed when not
in use.[2][3]

e Heating: Avoid heating isobutyl propionate near open flames, hot surfaces, or other
sources of ignition.[1][2] Vapors are heavier than air and can travel to an ignition source.[6]
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» Monitoring: Be aware of the signs of overexposure, which may include headache, dizziness,
tiredness, nausea, and vomiting.[1] If you experience any of these symptoms, move to fresh
air immediately and seek medical attention.

3. Post-Handling and Cleanup:

o Decontamination: After handling, wash hands and any exposed skin thoroughly with soap
and water.[1][2]

e Cleaning: Clean the work area and any contaminated equipment.

 PPE Removal: Remove PPE carefully to avoid contaminating yourself. Dispose of single-use
items as hazardous waste.

Disposal Plan: Responsible Waste Management

Proper disposal of isobutyl propionate and contaminated materials is critical for
environmental safety and regulatory compliance.

1. Waste ldentification and Segregation:

e Hazardous Waste: Isobutyl propionate is considered a hazardous waste due to its
flammability.[1]

e Segregation: Keep isobutyl propionate waste separate from other chemical waste streams
to avoid incompatible reactions.

2. Waste Collection and Storage:

o Containers: Use clearly labeled, sealed, and appropriate containers for collecting liquid
waste and contaminated solids (e.g., gloves, absorbent materials).

o Storage: Store waste containers in a designated, well-ventilated, and cool area away from
ignition sources.[2][4]

w

. Disposal Method:
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» Approved Facility: Dispose of contents and containers at an approved waste disposal plant.

[1]5]

e Regulatory Compliance: Chemical waste generators must consult local, regional, and
national hazardous waste regulations to ensure complete and accurate classification and
disposal.[1]

« Incineration: A possible disposal method is burning in a chemical incinerator equipped with
an afterburner and scrubber system.[7]

Experimental Workflow: Safe Handling of Isobutyl
Propionate

The following diagram illustrates the logical workflow for the safe handling of isobutyl
propionate, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of isobutyl propionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Isobutyl Propionate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201936#personal-protective-equipment-for-
handling-isobutyl-propionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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